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Compound of Interest

Compound Name: Norfenefrine

Cat. No.: B1144168 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential information and step-by-step procedures for the safe and compliant

disposal of norfenefrine.

Norfenefrine, a sympathomimetic agent, is not classified as a hazardous waste under the

Resource Conservation and Recovery Act (RCRA) by the U.S. Environmental Protection

Agency (EPA), nor is it listed as a controlled substance by the Drug Enforcement Administration

(DEA). This simplifies the disposal process compared to regulated pharmaceutical waste;

however, responsible management is still necessary to ensure environmental safety and

adherence to local regulations.

Norfenefrine Disposal Decision Pathway
The following diagram outlines the decision-making process for the proper disposal of

norfenefrine.
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Caption: Decision workflow for the proper disposal of norfenefrine.

Step-by-Step Disposal Procedures for Non-
Hazardous Norfenefrine Waste
For norfenefrine that is not mixed with any listed hazardous chemicals, follow these

procedures for disposal:

Do Not Dispose Down the Drain: Never pour norfenefrine solutions or powders down the

sink or into any other drainage system. This practice can lead to the contamination of water

supplies.

Render the Drug Unusable: To prevent accidental ingestion or environmental exposure, it is

crucial to denature the norfenefrine.

For Solid Forms (Powders, Pills):

1. Remove the norfenefrine from its original container.

2. Mix the solid waste with an unappealing substance such as used coffee grounds, dirt, or

cat litter.[1][2][3] This makes the mixture less attractive to wildlife and prevents
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diversion.

3. Add a small amount of water to dissolve the solids and create a slurry.

For Liquid Forms (Solutions):

1. Mix the liquid norfenefrine with an absorbent and unappealing material like cat litter or

coffee grounds.

Contain and Seal the Mixture:

Place the resulting mixture into a sealable plastic bag or a container that can be tightly

closed to prevent leakage.

Dispose in Municipal Solid Waste:

The sealed container can then be disposed of in the regular laboratory or municipal trash.

De-identify Original Containers:

Before disposing of the original norfenefrine container, be sure to remove or obscure all

labels that contain identifying information.

Regulatory Context
The primary regulations governing pharmaceutical waste in the United States are from the EPA

and the DEA.
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Regulatory Body Relevant Regulation Applicability to Norfenefrine

EPA
Resource Conservation and

Recovery Act (RCRA)

Norfenefrine is not a P- or U-

listed hazardous waste.

Therefore, it does not fall

under the stringent disposal

requirements for hazardous

pharmaceuticals unless it is

mixed with a listed hazardous

waste.

DEA
Controlled Substances Act

(CSA)

Norfenefrine is not a

scheduled controlled

substance. Therefore, the

specific handling and disposal

requirements for controlled

substances do not apply.

Important Considerations:

Mixtures: If norfenefrine is mixed with other chemicals, the entire mixture must be evaluated

for hazardous characteristics (ignitability, corrosivity, reactivity, toxicity) to determine the

proper disposal method.

State and Local Regulations: While federal guidelines provide a baseline, state and local

regulations for pharmaceutical waste disposal may be more stringent. Always consult your

institution's Environmental Health and Safety (EHS) department and local waste

management authorities for specific requirements in your area.

Institutional Policies: Your research institution or company will have its own specific protocols

for chemical waste management. Adherence to these internal policies is mandatory.

By following these procedures, researchers and laboratory professionals can ensure the safe,

compliant, and environmentally responsible disposal of norfenefrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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